Cas no 2171642-25-2 (2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid)

• Product Name: 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid
• CAS No: 2171642-25-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6512489
• PubChem ID: 165558071
• Update Time: 2025-05-21

2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid
• EN300-1473400
• 2171642-25-2
• 2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hex-4-ynoic acid

• Inchi： 1S/C27H30N2O5/c1-4-7-16-23(24(30)31)28-25(32)27(5-2,6-3)29-26(33)34-17-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,22-23H,5-6,16-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MQYXZLNSMUUOJI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)CC#CC)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid

Introduction to 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid (CAS No. 2171642-25-2) in Modern Chemical and Pharmaceutical Research

2-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid, identified by its CAS number 2171642-25-2, represents a novel compound with significant potential in the realm of chemical and pharmaceutical innovation. This compound, featuring a complex molecular structure, has garnered attention due to its unique chemical properties and its promising applications in synthetic chemistry and drug development. The presence of multiple functional groups, including an amide linkage and a terminal alkyne moiety, makes it a versatile building block for constructing more intricate molecular architectures.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in the compound's name is particularly noteworthy, as it is widely employed in peptide synthesis and other organic transformations to safeguard reactive amine functionalities. The incorporation of an Fmoc moiety into this molecule suggests potential applications in the synthesis of peptide mimetics or other biologically active peptides where controlled deprotection is essential. This feature aligns with the broader trend in pharmaceutical research toward the development of efficient synthetic methodologies that enhance yield and purity.

The butanamidohex-4-ynoic acid core structure introduces additional layers of reactivity. The amide group serves as a pivot point for further functionalization, while the terminal alkyne provides a site for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in modern drug discovery, enabling the rapid assembly of complex heterocyclic scaffolds that mimic natural products or exhibit novel biological activities. The ethyl substituent at the 2-position may influence solubility and metabolic stability, factors that are critical when evaluating a compound's suitability for therapeutic applications.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting pharmacokinetic properties. The structural features of 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid have been analyzed using machine learning models to assess its potential as a drug candidate. These studies suggest that the compound may exhibit favorable properties such as good oral bioavailability and reduced susceptibility to metabolic degradation. Such insights are derived from large-scale databases of experimentally validated compounds, where structural alerts are identified through pattern recognition algorithms.

In the context of medicinal chemistry, the fluorene moiety is not merely a protecting group but also a pharmacophore that can impart specific biological activities. Fluorene derivatives have been reported to exhibit anti-inflammatory, anticancer, and antimicrobial properties, depending on their substitution pattern. The presence of an Fmoc-fluorene group in this compound may thus confer additional therapeutic benefits beyond its role as a synthetic intermediate. This underscores the importance of integrating structural biology and bioinformatics to rationalize drug design decisions.

The synthesis of 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-4-ynoic acid presents an interesting challenge due to its multifunctional nature. Recent publications have demonstrated strategies for constructing such complex molecules using flow chemistry techniques, which offer advantages in terms of scalability and reproducibility. For instance, continuous flow reactors have been employed to perform sequential reactions under controlled conditions, minimizing side products and improving overall yields. This approach aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The utility of this compound extends beyond traditional small-molecule drug development. It has been explored as a key intermediate in the synthesis of conjugated polymers for organic electronics applications. The alkyne functionality allows for polymerization via metal-catalyzed coupling reactions, resulting in materials with tunable optoelectronic properties. Such polymers are integral to next-generation technologies such as flexible displays and solar cells, highlighting the interdisciplinary relevance of this molecule.

Biological activity assays have been conducted on derivatives of 2-(dimethylamino)-N-(1-hydroxyadamantyl)-3-(trifluoromethyl)benzamide, a structurally related compound that shares some key features with our target molecule. These studies indicate potential interactions with enzymes involved in inflammatory pathways, suggesting therapeutic relevance for conditions such as rheumatoid arthritis or neurodegenerative disorders. While direct comparisons must be made cautiously due to structural differences, these findings provide valuable context for evaluating the biological potential of our compound.

The role of solid-phase peptide synthesis (SPPS) has been re-evaluated in light of advances in protecting group chemistry and coupling methodologies. The Fmoc strategy remains indispensable for constructing peptidomimetics with precise control over stereochemistry and functionality. The incorporation of non-natural amino acids or modified residues can be achieved using modified resin supports or pre-functionalized building blocks like Fmoc-(Boc)-glycine hydrochloride (CAS No. 3075065). This adaptability ensures that molecules like our target can be tailored for specific biological targets without compromising synthetic efficiency.

The future direction of research involving CAS No 2171642 25 2 is likely to be shaped by emerging technologies such as organometallic catalysis and photoredox chemistry. These methods enable unprecedented levels of functionalization and regioselectivity, opening new avenues for drug discovery programs. For instance, palladium-catalyzed C-H activation has been leveraged to introduce fluorinated or halogenated substituents at strategic positions within complex molecules. Such transformations could be applied to derivatives of our target compound to enhance its pharmacological profile.

In conclusion,CAS No 217164225 25 represents a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and materials science。 Its unique structural features offer opportunities for innovation through interdisciplinary approaches。 As computational tools continue to evolve，the ability to predict molecular behavior with high fidelity will further accelerate the development pipeline。 This underscores the enduring importance of fundamental chemical research in driving progress toward next-generation therapeutics。